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Get Quote

These application notes provide detailed protocols and guidelines for researchers, scientists,

and drug development professionals to assess the binding affinity of the M133 peptide to the

mouse Major Histocompatibility Complex (MHC) class II molecule, I-A(b). The described

methods are standard biochemical assays for quantifying peptide-MHC interactions.

Introduction
The binding of peptides to MHC class II molecules is a critical event in the adaptive immune

response, leading to the presentation of antigenic peptides to CD4+ T helper cells.[1][2]

Quantifying the binding affinity of specific peptides, such as M133, to MHC class II molecules

like I-A(b) is essential for understanding immune responses, identifying T-cell epitopes, and

developing peptide-based vaccines and immunotherapies.[2][3] The affinity of this interaction is

often determined through in vitro binding assays, typically measured as the half-maximal

inhibitory concentration (IC50) or the dissociation constant (Kd).[4][5]

Data Presentation
While specific quantitative binding data for the M133 peptide to I-A(b) was not found in the

provided search results, the following table illustrates how such data would be presented. The

values are hypothetical and serve as a template for recording experimental results.
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Peptide Sequence
Reporter
Peptide

IC50 (nM) Reference

M133
(Sequence of

M133)

Radiolabeled

Influenza HA

peptide

e.g., 500 (Internal Data)

M133
(Sequence of

M133)

Fluorescently

Labeled CLIP

peptide

e.g., 550 (Internal Data)

Positive Control
(Known I-A(b)

binder)

Radiolabeled

Influenza HA

peptide

e.g., 50 (Literature)

Negative Control
(Non-binding

peptide)

Radiolabeled

Influenza HA

peptide

>50,000 (Internal Data)

Experimental Protocols
Two common methods for assessing peptide binding affinity to purified I-A(b) molecules are

competition assays using either a radiolabeled or a fluorescently labeled probe peptide.

Protocol 1: Competitive Binding Assay using a
Radiolabeled Probe Peptide
This protocol is adapted from standard methods for measuring peptide binding to purified MHC

class II molecules.[6] The principle of this assay is to measure the ability of a test peptide

(M133) to compete with a radiolabeled, high-affinity probe peptide for binding to I-A(b).

Materials:

Purified, soluble I-A(b) molecules

Test peptide (M133) and control peptides

High-affinity radiolabeled probe peptide (e.g., 125I-labeled influenza hemagglutinin peptide)
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Protease inhibitor cocktail

Binding buffer (e.g., PBS with 0.05% Tween-20, pH 7.4)

96-well microtiter plates

Size-exclusion chromatography columns or antibody-coated plates for separating bound

from free probe

Gamma counter

Procedure:

Preparation of Reagents:

Dilute the purified I-A(b) to the desired concentration in binding buffer containing a

protease inhibitor cocktail.

Prepare serial dilutions of the M133 test peptide and control peptides.

Dilute the radiolabeled probe peptide to a fixed concentration.

Binding Reaction:

In a 96-well plate, combine the purified I-A(b), the radiolabeled probe peptide, and varying

concentrations of the unlabeled M133 competitor peptide.

Include wells with only I-A(b) and the radiolabeled probe (maximum binding) and wells

with only the radiolabeled probe (background).

Incubate the plate for 48-72 hours at room temperature or 37°C to allow the binding

reaction to reach equilibrium.[6]

Separation of Bound and Free Probe:

Separate the I-A(b)-peptide complexes from the unbound radiolabeled peptide using size-

exclusion chromatography or by capturing the complexes on an antibody-coated plate.[6]
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Quantification:

Measure the radioactivity of the bound fraction using a gamma counter.

Data Analysis:

Calculate the percentage of probe binding at each concentration of the M133 peptide
relative to the maximum binding control.

Plot the percentage of binding against the log concentration of the M133 peptide and

determine the IC50 value, which is the concentration of M133 required to inhibit 50% of

the radiolabeled probe binding.

Protocol 2: Competitive Binding Assay using
Fluorescence Polarization
This high-throughput method measures the change in polarization of light emitted from a

fluorescently labeled probe peptide upon binding to the larger I-A(b) molecule.[7][8]

Materials:

Purified, soluble I-A(b) molecules

Test peptide (M133) and control peptides

High-affinity fluorescently labeled probe peptide (e.g., Alexa Fluor 488-labeled peptide)

Binding buffer (e.g., citrate-phosphate buffer, pH 5.5)[7]

Protease inhibitor cocktail

Black, low-volume 96- or 384-well plates

Plate reader with fluorescence polarization capabilities

Procedure:

Assay Setup:
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In a black microtiter plate, add the fluorescently labeled probe peptide at a fixed

concentration to all wells.

Add serial dilutions of the unlabeled M133 competitor peptide.

Include control wells for no inhibition (fluorescent probe + I-A(b)) and for the free probe

(fluorescent probe only).[7]

Initiation of Binding:

Add a fixed concentration of purified I-A(b) to each well to start the binding reaction.

Incubation:

Incubate the plate at 37°C for 72 hours in a humidified chamber to reach equilibrium.[7]

Measurement:

Measure the fluorescence polarization (FP) of each well using a plate reader.

Data Analysis:

Convert the FP values into relative binding percentages.

Plot the relative binding against the log concentration of the M133 peptide to generate a

competition curve and calculate the IC50 value.[7]

Visualizations
The following diagrams illustrate the workflows for the described experimental protocols.
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Workflow for Radiolabeled Competitive Binding Assay

Preparation

Assay

Separation & Quantification
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Dilute Purified I-A(b)

Mix I-A(b), Probe, and M133 in 96-well Plate

Prepare Serial Dilutions of M133 Dilute Radiolabeled Probe

Incubate for 48-72 hours

Separate Bound and Free Probe

Quantify Radioactivity

Calculate % Inhibition

Plot Data and Determine IC50

Click to download full resolution via product page

Caption: Workflow for Radiolabeled Competitive Binding Assay.
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Workflow for Fluorescence Polarization Binding Assay

Preparation

Assay

Measurement & Analysis

Prepare Serial Dilutions of M133

Add I-A(b) to Initiate Binding

Add Fluorescent Probe to Plate

Incubate for 72 hours

Measure Fluorescence Polarization

Calculate Relative Binding

Plot Competition Curve and Determine IC50

Click to download full resolution via product page

Caption: Workflow for Fluorescence Polarization Binding Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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